BENGHE Foundational & Exploratory

Check Availability & Pricing

Belladine as a phenethylamine alkaloid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Belladine

Cat. No.: B1211932

An In-depth Technical Guide to Belladine: A Phenethylamine Alkaloid Core

For Researchers, Scientists, and Drug Development Professionals

Abstract

Belladine is a phenethylamine alkaloid found in various plant species, most notably within the
Amaryllidaceae family. It serves as a crucial biosynthetic precursor to a wide array of over 650
structurally diverse Amaryllidaceae alkaloids, many of which exhibit significant pharmacological
properties.[1] Beyond its role as an intermediate, belladine itself and its derivatives have
demonstrated intrinsic biological activities, including acetylcholinesterase (AChE) and
butyrylcholinesterase (BuChE) inhibition.[2][3] This technical guide provides a comprehensive
overview of belladine, covering its chemical properties, biosynthesis, chemical synthesis,
pharmacological profile, and detailed experimental protocols relevant to its study. All
guantitative data are summarized for clarity, and key processes are visualized using
standardized diagrams to facilitate understanding for research and drug development
applications.

Chemical and Physical Properties

Belladine, systematically named N-[(3,4-dimethoxyphenyl)methyl]-2-(4-methoxyphenyl)-N-
methylethanamine, is classified as a tertiary amino compound and a phenethylamine alkaloid.
[2] Its structure consists of an N-methyl-4-methoxyphenylethylamine core with an N-(3,4-
dimethoxybenzyl) substituent.[2] This structure is foundational for the subsequent enzymatic
cyclization reactions that form the diverse skeletons of other Amaryllidaceae alkaloids.
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Table 1: Chemical and Physical Properties of Belladine

Property Value Source
N-[(3,4-
dimethoxyphenyl)methyl]-

IUPAC Name yphenyl) vl PubChem|[2]

2-(4-methoxyphenyl)-N-
methylethanamine

Molecular Formula C19H25NOs3 PubChem][2]
Molecular Weight 315.4 g/mol PubChem|[2]
CAS Number 501-06-4 PubChem|[2]
ChEBI ID CHEBI:3005 PubChem[?2]

| Canonical SMILES | CN(CCC1=CC=C(C=C1)OC)CC2=CC(=C(C=C2)OC)OC | PubChem[2] |

Biosynthesis of Belladine

The biosynthesis of belladine is a key branch point in the formation of all Amaryllidaceae
alkaloids. The pathway originates from the aromatic amino acids L-phenylalanine and L-
tyrosine. L-phenylalanine is converted to 3,4-dihydroxybenzaldehyde (3,4-DHBA), while L-
tyrosine is decarboxylated to form tyramine. The central reaction is the condensation of
tyramine and 3,4-DHBA to form the common metabolic intermediate, norbelladine.[3]
Belladine is subsequently formed through methylation steps.
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Step 1: Imine Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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